Cas no 617708-41-5 (2-(tert-butyl)-4-methoxy-6-methylpyrimidine)
617708-41-5 structure
Product Name:2-(tert-butyl)-4-methoxy-6-methylpyrimidine
CAS No:617708-41-5
MF:C10H16N2O
MW:180.246842384338
CID:1057656
PubChem ID:45091304
Update Time:2025-04-20
2-(tert-butyl)-4-methoxy-6-methylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(tert-butyl)-4-methoxy-6-methylpyrimidine
- Pyrimidine, 2-(1,1-dimethylethyl)-4-methoxy-6-methyl- (9CI)
- SCHEMBL10220279
- 617708-41-5
-
- Inchi: 1S/C10H16N2O/c1-7-6-8(13-5)12-9(11-7)10(2,3)4/h6H,1-5H3
- InChI Key: ITEIJCHEBXMWEC-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C)N=C(C(C)(C)C)N=1
Computed Properties
- Exact Mass: 180.126
- Monoisotopic Mass: 180.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35A^2
- XLogP3: 2.6
2-(tert-butyl)-4-methoxy-6-methylpyrimidine Related Literature
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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